![molecular formula C11H8BrF3N2O2 B1390994 Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate CAS No. 1038389-86-4](/img/structure/B1390994.png)
Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (EBTI) is a versatile compound with a wide range of applications in the scientific research and development community. It is a highly reactive and thermally stable molecule that has been successfully used in a variety of synthetic processes. EBTI has been used as a building block in organic synthesis, as a reagent in the synthesis of other compounds, and as a catalyst in many reactions. Additionally, it has been used to investigate the mechanism of action of certain drugs and to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Chemical Synthesis and Heterocyclic Compound Development
Research into imidazo[1,2-a]pyridine derivatives, including compounds like ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, primarily focuses on their synthesis and potential applications in developing new heterocyclic compounds with diverse biological activities. These compounds serve as key intermediates in synthesizing various fused and tricyclic structures, contributing to the field of medicinal chemistry and drug discovery.
Synthetic Pathways and Derivatives : Investigations into the imidazo[1,2-a]pyridine system have shown its utility as a synthon for constructing fused triazines and other heterocyclic compounds, demonstrating potential biological activity (Zamora et al., 2004). Additionally, the synthesis of spiro[2-cyclopentene-1,3’-imidazo[1,2-a]pyridine] derivatives from similar imidazo[1,2-a]pyridine precursors has been explored, revealing interesting NMR behavior in specific solvents and indicating structural flexibility and potential for further chemical modifications (Abe et al., 2010).
Regioselective Functionalization : The development of a transition-metal-free, visible-light-mediated regioselective C–H trifluoromethylation of imidazo[1,2-a]pyridines presents a mild, efficient method for introducing trifluoromethyl groups into the heterocyclic framework, expanding the versatility of these compounds in organic synthesis and potentially enhancing their pharmacological properties (Zhou et al., 2019).
Antimicrobial Activity
Some derivatives of imidazo[1,2-a]pyridine, including those structurally related to this compound, have been synthesized and evaluated for their antimicrobial properties. These studies contribute to the ongoing search for new antimicrobial agents in response to growing antibiotic resistance.
- Antibacterial Derivatives : Research into imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazide derivatives, structurally akin to the subject compound, has shown that these compounds exhibit antimicrobial activity, highlighting the potential of imidazo[1,2-a]pyridine derivatives in developing new antibacterial agents (Turan-Zitouni et al., 2001).
properties
IUPAC Name |
ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF3N2O2/c1-2-19-10(18)7-8(11(13,14)15)16-9-6(12)4-3-5-17(7)9/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQHNAZOKLOJAAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2Br)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30670598 | |
Record name | Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1038389-86-4 | |
Record name | Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30670598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.